4-Mercapto-4-methylpentyl-2-acetate

• Molecular Formula: C8H16O2S
• Molecular Weight: 176.28 g/mol
• IUPAC Name: (4-methyl-4-sulfanylpentan-2-yl) acetate
• InChI: InChI=1S/C8H16O2S/c1-6(10-7(2)9)5-8(3,4)11/h6,11H,5H2,1-4H3
• InChI Key: BLBLFIXJLJBUPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(C)(C)S)OC(=O)C

Description

4-Mercapto-4-methylpentyl-2-acetate is a useful research compound. Its molecular formula is C8H16O2S and its molecular weight is 176.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Acetylthio-4-methylpentan-2-one (17 g, prepared as described by R. Brown, W. E. Jones and A. R. Pinder, J. Chem. Soc. 1951, 2123), was dissolved in 25 ml of methanol. A solution of 1.945 g of NaBH4 and of 0.1 g of NaOCH3 in 25 ml of methanol was added dropwise through a dropping funnel, keeping the temperature of the reaction mixture between 10° and 25° C. by occasionally cooling with ice water. After standing overnight the reaction mixture was diluted with a same volume of water and extracted twice with n-pentane. The pentane extract was washed neutral with an aqueous solution of sodium chloride, dried over sodium sulphate and concentrated. Distillation of the residue yielded 19 g (52.5%) of 4-mercapto-4-methylpent-2-yl acetate, b.p. 37°-39° C./1 mm, nD20 1.4530.